N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide

• IUPAC Name: N-[(3-chloro-4-methoxyphenyl)carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C18H19ClN2O3S/c1-3-10-24-14-7-4-12(5-8-14)17(22)21-18(25)20-13-6-9-16(23-2)15(19)11-13/h4-9,11H,3,10H2,1-2H3,(H2,20,21,22,25)
• InChI Key: XUESSANDECSDDT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide, also known as CMPTX, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a thioxoamide derivative that has shown promise in various fields of study, including cancer research, neurobiology, and pharmacology. In

Scientific Research Applications

N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been studied for its potential applications in various fields of scientific research. In cancer research, N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. Specifically, N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been found to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. In neurobiology, N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been studied for its potential neuroprotective effects. Specifically, N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been found to inhibit the activity of the enzyme monoamine oxidase B (MAO-B), which is involved in the breakdown of dopamine in the brain. In pharmacology, N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide involves the inhibition of specific enzymes, including CAIX and MAO-B. Inhibition of CAIX by N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide results in a decrease in the pH of cancer cells, which can lead to cell death. Inhibition of MAO-B by N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide results in an increase in the levels of dopamine in the brain, which can have neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide are dependent on its mechanism of action. Inhibition of CAIX by N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide results in a decrease in pH, which can lead to cell death. Inhibition of MAO-B by N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide results in an increase in dopamine levels, which can have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to inhibit specific enzymes, and its potential neuroprotective effects. The limitations of using N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide include further studies on its mechanism of action, potential side effects, and efficacy as a drug candidate for the treatment of various diseases. Additionally, further studies on the potential neuroprotective effects of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide could lead to the development of new treatments for neurodegenerative diseases. Finally, studies on the synthesis of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide and related compounds could lead to the development of new drug candidates with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide involves the reaction of 4-chloro-3-methoxyaniline with thiocarbonyldiimidazole, followed by the addition of 4-propoxybenzoyl chloride. This reaction results in the formation of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide as a white solid. The purity of the compound can be confirmed using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).